Cas no 1263046-35-0 (Fmoc-d-dap(mtt)-oh)

Fmoc-d-dap(mtt)-oh structure
Fmoc-d-dap(mtt)-oh structure
Product Name:Fmoc-d-dap(mtt)-oh
CAS No:1263046-35-0
MF:C38H34N2O4
MW:582.687570095062
MDL:MFCD06796892
CID:2162755
PubChem ID:51340522
Update Time:2025-04-21

Fmoc-d-dap(mtt)-oh Chemical and Physical Properties

Names and Identifiers

    • Fmoc-d-dap(mtt)-oh
    • (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[[(4-methylphenyl)-diphenylmethyl]amino]propanoic acid
    • D-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-[[(4-methylphenyl)diphenylmethyl]amino]-
    • AS-80138
    • CS-0210736
    • Fmoc-(N-beta-4-methyltrityl)-L-alpha,beta-diaminopropionic acid
    • AKOS027427210
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(p-methyltrityl)-D-2,3-diaminopropionic acid (Fmoc-D-Dap(Mtt)-OH)
    • (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-{[(4-METHYLPHENYL)DIPHENYLMETHYL]AMINO}PROPANOIC ACID
    • 1263046-35-0
    • (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(4-methylphenyl)diphenylmethyl]amino}propanoic acid
    • J-005362
    • Nalpha-Fmoc-Nbeta-4-methyltrityl-D-2,3-diaminopropionic acid
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((diphenyl(p-tolyl)methyl)amino)propanoicacid
    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((diphenyl(p-tolyl)methyl)amino)propanoic acid
    • MFCD06796892
    • MDL: MFCD06796892
    • Inchi: 1S/C38H34N2O4/c1-26-20-22-29(23-21-26)38(27-12-4-2-5-13-27,28-14-6-3-7-15-28)39-24-35(36(41)42)40-37(43)44-25-34-32-18-10-8-16-30(32)31-17-9-11-19-33(31)34/h2-23,34-35,39H,24-25H2,1H3,(H,40,43)(H,41,42)/t35-/m1/s1
    • InChI Key: WDZDBCVDBMWMAM-PGUFJCEWSA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CNC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 582.25185757g/mol
  • Monoisotopic Mass: 582.25185757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 12
  • Complexity: 895
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 87.7Ų

Experimental Properties

  • Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.7E-6 g/L) (25 ºC),

Fmoc-d-dap(mtt)-oh Pricemore >>

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